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Introduction

The Rubidium-Strontium (Rb-Sr) dating method is a well-established radiometric technique
used to determine the age of geological materials, including igneous, metamorphic, and in
some cases, sedimentary rocks.[1][2][3] This method relies on the beta decay of Rubidium-87
(8’Rb) to Strontium-87 (87Sr). With a very long half-life, this isotopic system is particularly suited
for dating ancient rocks.[4][5]

Principle of the Method

The fundamental principle of Rb-Sr dating is the radioactive decay of 8’Rb to 87Sr through the
emission of a beta particle.[6] The half-life of 87Rb is approximately 49 billion years, making it
suitable for dating a wide range of geological events, from a few million years to the early
stages of the solar system.[6]

The age of a rock or mineral can be calculated using the isochron method, which is based on
the following equation:

(B7Sr/®eSr)p = (87Sr/2%Sr)o + (B’Rb/88Sr) * (et - 1)[5][7]
Where:
e (87Sr/®%Sr)p is the ratio of these strontium isotopes in the sample at the present time.

e (87Sr/®%Sr)o is the initial ratio of these strontium isotopes at the time of the rock's formation.
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e (®’Rb/®®Sr) is the ratio of rubidium-87 to strontium-86 in the sample at the present time.
e A is the decay constant of 8’Rb.
 tis the time elapsed since the formation of the rock (the age).

For this method to be accurate, the rock or mineral must have remained a closed system since
its formation, meaning there has been no loss or gain of Rb or Sr isotopes.[5][6] The isochron
method requires analyzing several minerals from the same rock or several co-magmatic rock
samples with different Rb/Sr ratios.[5] Plotting 87Sr/88Sr against 8’Rb/2°Sr for these samples
should yield a straight line (the isochron), the slope of which is proportional to the age of the
rock.[2][5] The initial 8’Sr/8®Sr ratio can be determined from the y-intercept of the isochron.[4][5]

Applications in Geoscience
o Dating Igneous Rocks: The Rb-Sr method is widely used to determine the crystallization age

of igneous rocks.[4][6]

o Timing Metamorphic Events: This technique can also be used to date the timing of
metamorphic events, as the Rb-Sr system can be reset during high-grade metamorphism.[4]

[5]16]

« Dating Lunar and Meteorite Samples: It has been successfully applied to date extraterrestrial
materials, providing insights into the early history of the solar system.[1][4][8]

o Sedimentary Provenance: In certain situations, it can be applied to sedimentary rocks to
understand the age of the source rocks.[6]

Data Presentation

Table 1: Isotopes of Rubidium and Strontium
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Isotope Natural Abundance (%) Notes
85Rb 72.17 Stable
87Rb 27.83 Radioactive, decays to 87Sr[8]
84Sr 0.56 Stable
Stable, used as a reference
86Sr 9.86 ,
isotope[6]
Stable, produced by the decay
87Sr 7.00
of 87Rb
88Gr 82.58 Stable
Table 2: Decay Parameters of 8’Rb
Parameter Value Reference
Half-life (t1/2) ~49 billion years [6]
Decay Constant (M) 1.42 x 10~ year—? [5]

Table 3: Typical Rb and Sr Concentrations in Common Minerals

Typical 8Rb/86Sr

Mineral Rb (ppm) Sr (ppm) .
Ratio

Muscovite 200 - 600 10 - 100 High

Biotite 150 - 400 5-50 High

K-Feldspar 50 - 300 100 - 500 Moderate to High
Plagioclase 1-20 200 - 1000 Low

Hornblende 5-50 50 - 200 Low

Visualizations
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Caption: Radioactive decay of Rubidium-87 to Strontium-87.

Caption: Conceptual diagram of the Rb-Sr isochron method.

Experimental Protocols
Sample Collection and Preparation

o Sample Selection: Collect fresh, unweathered rock samples representative of the geological
unit to be dated.[9] Avoid samples showing signs of alteration or veining.

¢ Crushing and Pulverization: Crush the rock sample into smaller chips using a jaw crusher.
Further reduce the sample to a fine powder (less than 200 mesh) using a disc mill or
shatterbox. Homogenize the powder.
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Mineral Separation (for mineral isochrons)

o Sieving: Sieve the crushed rock to obtain specific grain size fractions.

e Magnetic Separation: Use a magnetic separator to separate minerals based on their
magnetic susceptibility (e.g., separating biotite and hornblende from feldspars and quartz).

e Heavy Liquids: Use heavy liquids (e.g., methylene iodide, sodium polytungstate) to separate
minerals based on their density.

» Hand Picking: Under a binocular microscope, hand-pick individual mineral grains to ensure
high purity (typically >99%).
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Caption: General experimental workflow for Rb-Sr dating.

Sample Dissolution and Isotope Dilution
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» Weighing: Accurately weigh a precise amount of the powdered whole rock or mineral
separate.

e Spiking: Add a calibrated amount of an isotopic tracer (a "spike") enriched in 8’Rb and 84Sr
or 8Sr. This is crucial for accurately determining the Rb and Sr concentrations via isotope
dilution.[6]

» Dissolution: Transfer the sample and spike mixture to a clean Teflon beaker. Add a mixture of
hydrofluoric (HF) and nitric (HNO3) acids. Place the beaker on a hotplate at a controlled
temperature until the sample is completely dissolved. Evaporate to dryness. Convert the
sample to a chloride form by adding hydrochloric acid (HCI) and evaporating to dryness.

Chromatographic Separation of Rb and Sr

To avoid isobaric interference between 8’Rb and 8’Sr during mass spectrometry, Rb and Sr
must be chemically separated from each other and from the sample matrix.[6]

e Column Preparation: Use a cation exchange resin packed into a chromatography column.

o Sample Loading: Dissolve the dried sample in a small amount of dilute HCI and load it onto
the prepared column.

o Elution:
o Elute the majority of the sample matrix using dilute HCI.
o Selectively elute Sr using a specific molarity of HCI.
o Subsequently, elute Rb using a higher molarity of HCI.

¢ Collection: Collect the separate Sr and Rb fractions in clean beakers.

Mass Spectrometric Analysis

The isotopic compositions of the separated Rb and Sr fractions are measured using a thermal
ionization mass spectrometer (TIMS) or a multi-collector inductively coupled plasma mass
spectrometer (MC-ICP-MS).[5]
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o Sample Loading: Load a small amount of the purified Sr or Rb solution onto a metal filament
(e.g., tantalum, rhenium).

« lonization: The filament is heated in the mass spectrometer's source chamber, causing the
sample to ionize.

e Mass Separation: The ions are accelerated into a magnetic field, which separates them
based on their mass-to-charge ratio.

» Detection: The abundance of each isotope is measured using Faraday cups or an ion-
counting detector.[4] The instrument measures the ratios of the different isotopes (e.g., 8Sr/
86Sr, 87Rb/88Sr).

Data Processing and Age Calculation

o Data Correction: Correct the measured isotope ratios for mass fractionation.

« Isochron Plot: Plot 87Sr/86Sr on the y-axis versus 87Rb/2®Sr on the x-axis for all the analyzed
samples (whole rocks and/or minerals).

o Linear Regression: Perform a linear regression on the data points. The quality of the fit is
assessed by the Mean Square of Weighted Deviates (MSWD), which should be close to 1 for
a robust isochron.[6]

e Age Calculation: Calculate the age (t) from the slope (m) of the isochron using the equation: t
=In(m+1)/A

e Initial Ratio: The initial 8’Sr/86Sr ratio is determined from the y-intercept of the isochron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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